Cas no 1035261-79-0 (4-(3-fluorophenyl)oxane-4-carbonitrile)

• Product Name: 4-(3-fluorophenyl)oxane-4-carbonitrile
• CAS No: 1035261-79-0
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• MDL: MFCD10694448
• CID: 2853134
• PubChem ID: 43119033
• Update Time: 2025-10-28

4-(3-fluorophenyl)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)oxane-4-carbonitrile
• 4-(3-Fluoro-phenyl)-tetrahydro-pyran-4-carbonitrile
• 4-(3-Fluorophenyl)tetrahydro-2H-pyran-4-carbonitrile
• STL506541
• Y5870
• 4-(3-Fluorophenyl)-tetrahydro-2H-pyran-4-carbonitrile
• ISKQMVJXZOBQJH-UHFFFAOYSA-N
• KS-7539
• CS-0246447
• 1035261-79-0
• SCHEMBL625294
• EN300-328999
• DB-183914
• AKOS000112543
• 4-(3-fluorophenyl)oxane-4-carbonitrile

• MDL： MFCD10694448
• Inchi： 1S/C12H12FNO/c13-11-3-1-2-10(8-11)12(9-14)4-6-15-7-5-12/h1-3,8H,4-7H2
• InChI Key： ISKQMVJXZOBQJH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C#N)CCOCC1

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33

Additional information on 4-(3-fluorophenyl)oxane-4-carbonitrile

4-(3-Fluorophenyl)oxane-4-carbonitrile (CAS No. 1035261-79-0): A Comprehensive Overview

4-(3-Fluorophenyl)oxane-4-carbonitrile (CAS No. 1035261-79-0) is a fluorinated organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique oxane ring and fluorophenyl moiety, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure combines the stability of a tetrahydropyran (oxane) ring with the electron-withdrawing properties of a fluorine substituent, making it a valuable building block in medicinal chemistry.

The growing demand for fluorinated compounds in drug discovery has positioned 4-(3-fluorophenyl)oxane-4-carbonitrile as a compound of interest. Researchers are particularly drawn to its potential in developing CNS-active drugs, given the ability of fluorinated aromatic systems to enhance blood-brain barrier penetration. Recent studies in neurodegenerative disease research have highlighted the importance of such fluorinated scaffolds in designing potential therapeutics for Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, 4-(3-fluorophenyl)oxane-4-carbonitrile offers several advantages. The oxane ring provides conformational rigidity, while the carbonitrile group serves as a handle for further functionalization. This makes the compound particularly useful in parallel synthesis and combinatorial chemistry approaches, which are widely employed in modern drug discovery programs. The presence of fluorine at the meta position of the phenyl ring often improves metabolic stability, a crucial factor in pharmacokinetic optimization.

In the agrochemical sector, derivatives of 4-(3-fluorophenyl)oxane-4-carbonitrile have shown promise as precursors for novel crop protection agents. The fluorine atom's ability to modulate lipophilicity and binding affinity makes this scaffold attractive for developing new pesticides and herbicides with improved environmental profiles. Recent trends in green chemistry have spurred interest in developing more efficient synthetic routes to such fluorinated building blocks.

The physicochemical properties of 4-(3-fluorophenyl)oxane-4-carbonitrile contribute to its widespread utility. With moderate lipophilicity (predicted LogP ~2.5) and good chemical stability, this compound is suitable for various synthetic transformations. The fluorine atom's influence on the electronic properties of the aromatic ring enhances the compound's reactivity in nucleophilic aromatic substitution reactions, while the oxane ring provides steric control in stereoselective transformations.

Recent advances in continuous flow chemistry have opened new possibilities for the large-scale production of 4-(3-fluorophenyl)oxane-4-carbonitrile and its derivatives. This technology addresses common challenges in scaling up fluorinated compound synthesis, such as controlling exothermic reactions and improving atom economy. The pharmaceutical industry's shift toward flow chemistry platforms has increased demand for well-characterized intermediates like this compound.

From a market perspective, the global demand for fluorinated pharmaceutical intermediates is projected to grow significantly, driven by the increasing development of fluorine-containing drugs. 4-(3-Fluorophenyl)oxane-4-carbonitrile occupies a strategic position in this market as a versatile scaffold for drug candidates targeting various therapeutic areas. Suppliers specializing in fluorinated building blocks have reported growing interest in this specific compound from both academic and industrial researchers.

Quality control aspects of 4-(3-fluorophenyl)oxane-4-carbonitrile production are critical for its pharmaceutical applications. Modern analytical techniques such as HPLC-MS and NMR spectroscopy ensure the compound meets stringent purity requirements. The development of robust analytical methods for this compound has been an active area of research, particularly for detecting and quantifying potential impurities that might affect downstream synthetic steps.

In conclusion, 4-(3-fluorophenyl)oxane-4-carbonitrile (CAS No. 1035261-79-0) represents an important fluorinated intermediate with broad applications in medicinal chemistry and agrochemical research. Its unique structural features combine the benefits of fluorine substitution with the stability of a saturated oxygen heterocycle, making it a valuable tool for researchers developing new bioactive molecules. As the pharmaceutical industry continues to explore the advantages of fluorination in drug design, compounds like this are likely to see increasing utilization in both discovery and development programs.